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Compound of Interest

Compound Name:
2-Bromo-7-chloroimidazo[1,2-

a]pyridine

Cat. No.: B596108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-7-chloroimidazo[1,2-
a]pyridine, a halogenated heterocyclic compound belonging to the promising class of

imidazo[1,2-a]pyridines. This scaffold is of significant interest in medicinal chemistry due to its

wide range of biological activities.[1][2] This document details the synthesis, characterization,

and known biological context of the title compound, presenting available data in a structured

format to facilitate research and development efforts.

Core Compound Specifications
Property Value

Chemical Name 2-Bromo-7-chloroimidazo[1,2-a]pyridine

CAS Number 1260825-69-1

Molecular Formula C₇H₄BrClN₂

Molecular Weight 231.48 g/mol

Appearance White to off-white solid

Storage Temperature Under inert gas (nitrogen or Argon) at 2-8°C
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Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-Bromo-7-
chloroimidazo[1,2-a]pyridine with reported yield is not readily available in peer-reviewed

literature, a highly plausible synthetic route can be constructed based on established methods

for the synthesis of analogous imidazo[1,2-a]pyridines. The most common and effective

method involves the cyclization of a substituted 2-aminopyridine with a two-carbon electrophile.

A logical synthetic approach starts from the commercially available 2-amino-4-chloropyridine.

The synthesis can be envisioned in two primary steps: bromination of the imidazo[1,2-

a]pyridine core or direct cyclization with a brominated reagent. A common method for the

synthesis of the imidazo[1,2-a]pyridine core is the reaction of a 2-aminopyridine with an α-

haloketone or α-haloaldehyde.[3] A patent for the synthesis of 6-bromoimidazo[1,2-a]pyridine

describes the reaction of 2-amino-5-bromopyridine with a 40% aqueous solution of

chloroacetaldehyde in the presence of a base.[4]

Proposed Synthetic Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8717391/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8717391/
https://patents.google.com/patent/CN103788092A/en
https://patents.google.com/patent/CN103788092A/en
https://www.benchchem.com/product/b596108#2-bromo-7-chloroimidazo-1-2-a-pyridine-literature-review
https://www.benchchem.com/product/b596108#2-bromo-7-chloroimidazo-1-2-a-pyridine-literature-review
https://www.benchchem.com/product/b596108#2-bromo-7-chloroimidazo-1-2-a-pyridine-literature-review
https://www.benchchem.com/product/b596108#2-bromo-7-chloroimidazo-1-2-a-pyridine-literature-review
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b596108?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

